Cas no 64741-22-6 (Acetamide, N-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-)
64741-22-6 structure
Product Name:Acetamide, N-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-
CAS No:64741-22-6
MF:C12H18ClNO
MW:227.730422496796
CID:4101059
PubChem ID:64161
Update Time:2025-04-22
Acetamide, N-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl-
- VS-13434
- SCHEMBL1718112
- Acetamide, N-(1-adamantyl)-2-chloro-
- AKOS000283738
- AKOS005063304
- FA114099
- N-(1-adamantyl)chloroacetamide
- MFCD01733430
- PJRVXDKETNCCKR-UHFFFAOYSA-N
- CS-0116501
- F0745-0511
- AKOS000415040
- ALBB-002459
- 1-Chloroacetylaminoadamantane
- Z56862400
- N-(chloroacetyl)aminoadamantane
- 2-chloro-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide
- 64741-22-6
- STK231310
- DTXSID20205414
- H22100
- BRN 2939500
- N-Adamantan-1-yl-2-chloro-acetamide
- N-(adamantan-1-yl)-2-chloroacetamide
- N-1-adamantyl-2-chloroacetamide
- EN300-01516
- SCHEMBL22196886
- BBL036358
- CHEMBL5423519
- N-Adamantan-1-yl-2-chloroacetamide
- Acetamide, 2-chloro-N-tricyclo(3.3.1.1(3,7))dec-1-yl-
- N-(1-Adamantyl)-2-chloroacetamide
- 5689-59-8
-
- Inchi: 1S/C12H18ClNO/c1-8(15)14(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3
- InChI Key: VKHYVJXTFRNYRR-UHFFFAOYSA-N
- SMILES: C(N(Cl)C12CC3CC(CC(C3)C1)C2)(=O)C
Computed Properties
- Exact Mass: 227.1076919Da
- Monoisotopic Mass: 227.1076919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
Acetamide, N-chloro-N-tricyclo[3.3.1.13,7]dec-1-yl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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